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Compound of Interest

Compound Name: BW 245C

CAS No.: 78420-14-1

Cat. No.: B1258413

Get Quote

Executive Summary & Scientific Rationale
BW 245C is a potent, selective agonist for the Prostaglandin D2 receptor (DP1) with a

ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

of approximately 0.9 nM. Unlike inert buffers, this compound is a bioactive hydantoin derivative
capable of eliciting physiological responses at nanomolar concentrations.

The Core Directive: The disposal strategy for BW 245C is defined by its high biological

potency, not just its bulk toxicity. While standard Safety Data Sheets (SDS) classify it primarily

as an irritant and harmful if swallowed (H302), the operational risk lies in environmental

persistence and accidental exposure to bioactive residues.

Disposal Standard:High-Temperature Incineration. Under no circumstances should BW 245C
be discharged into municipal wastewater, sinks, or evaporation drains. Chemical deactivation

(e.g., bleaching) is not validated for this specific pharmacophore and may generate unknown

byproducts.
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Before initiating disposal, verify the state of the waste against these properties.

Property Specification Operational Implication

CAS Number 72814-32-5 Use for waste manifesting.

Chemical Class
Hydantoin Derivative /

Prostaglandin Analog

Stable ring structure; requires

thermal destruction.

Solubility
DMSO (~50 mg/mL), Ethanol

(~25 mg/mL)

Waste will likely be flammable

due to solvent carrier.

GHS Classifications

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Full PPE (Nitrile gloves, safety

glasses, lab coat) is

mandatory.

Bioactivity = 0.9 nM (DP1 receptor)
Trace residues in glassware

are biologically significant.

Waste Segregation Logic
Effective disposal relies on segregating the waste at the point of generation. Mixing streams

(e.g., mixing solvents with aqueous buffers) complicates the incineration process and increases

disposal costs.

Decision Matrix: Waste Stream Classification
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Identify BW 245C Waste Source

Determine Physical State & Concentration

High Conc. Stock
(>1 µM in DMSO/EtOH)

Solvent Base

Dilute Aqueous Waste
(<1 µM in Media/Buffer)

Water Base

Solid Waste
(Vials, Tips, Wipes)

Contaminated Items

Stream A: Organic Solvent Waste
(Halogenated/Non-Halogenated)

Do NOT dilute with water

Stream B: Aqueous/Biohazard
(If cells present)

Treat as Chemical+Bio

Stream C: Hazardous Solid Waste
(Double Bagged)

FINAL: High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating BW 245C waste streams to ensure correct downstream

processing.

Detailed Disposal Protocols
Protocol A: Stock Solutions & Expired Aliquots
Applicability: Pure powder, DMSO/Ethanol stocks, or high-concentration residues.

The Mechanism: High-temperature incineration (>1000°C) with afterburners is required to

break the hydantoin ring and prevent environmental leaching.
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Container Selection: Use a chemically resistant High-Density Polyethylene (HDPE) or glass

waste container compatible with the solvent (usually DMSO or Ethanol).

Labeling: Affix a hazardous waste label.

Constituents: "DMSO (99%), BW 245C (<1%)."

Hazard Checkbox: Toxic, Irritant, Flammable (due to solvent).

Transfer: Pour the stock solution directly into the solvent waste container.

Critical: Do not flush the original vial with water yet. Rinse the vial with a small volume of

ethanol and add the rinse to the solvent waste.

Manifesting: Designate for "Fuel Blending" or "Incineration."

Protocol B: Aqueous Experimental Waste (Cell Culture)
Applicability: Supernatants, buffers, or media containing nM concentrations of BW 245C.

The Mechanism: While the concentration is low, the volume is often high. If live cells are

present, the waste is dual-hazard (Biohazard + Chemical).

Deactivation (Biologicals only): If the waste contains live cells, add bleach (sodium

hypochlorite) to a final concentration of 10% for 20 minutes to kill the biological agent.

Note: Bleach does not degrade BW 245C reliably. It only renders the cells safe.

Collection: Collect the liquid in a "Chemical/Biohazard" liquid waste carboy.

Prohibition: Do not pour down the sink, even after bleaching. The chemical residue remains

bioactive.

Disposal: Hand over to EHS for liquid incineration.

Protocol C: Solid Waste & Spill Cleanup
Applicability: Pipette tips, empty vials, gloves, and spill cleanup materials.
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Segregation: Do not throw in regular trash.

Packaging: Place all contaminated solids in a clear, 6-mil polyethylene bag or a rigid

hazardous waste container.

Sharps: If using needles/syringes for injection, place in a rigid red sharps container labeled

"Chemical Contaminated Sharps."

Emergency Spill Response
In the event of a spill (powder or high-concentration liquid), immediate containment is

necessary to prevent aerosolization (powder) or surface permeation (DMSO solution).

Workflow: Spill Containment

1. Alert & PPE
(Goggles, Double Gloves, N95)

2. Containment
(Absorbent Pads/Dykes)

3. Solvent Management
(Is it DMSO?)

4. Decontamination
(Soap/Water Wash x3)

Absorb Liquid 5. Disposal
(Seal in HazBag)

Click to download full resolution via product page

Figure 2: Immediate response logic for BW 245C spills. Note the emphasis on double-gloving

due to DMSO permeability.

Specific Spill Steps:

Powder: Do not dry sweep.[1] Wet a paper towel with ethanol, lay it over the powder to

prevent dust, and wipe up.

DMSO Solution: DMSO penetrates skin instantly, carrying the BW 245C with it. Double glove

immediately. Absorb with vermiculite or absorbent pads. Clean the surface three times with a

detergent solution to remove oily residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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